Cas no 2172216-17-8 (3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclopentane-1-carboxylic acid)

• Product Name: 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclopentane-1-carboxylic acid
• CAS No: 2172216-17-8
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6568040
• PubChem ID: 165554326
• Update Time: 2025-10-28

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclopentane-1-carboxylic acid
• 3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}cyclopentane-1-carboxylic acid
• 2172216-17-8
• EN300-1543418

• Inchi： 1S/C28H32N2O5/c31-26(29-19-13-12-18(14-19)27(32)33)15-17-6-5-11-25(17)30-28(34)35-16-24-22-9-3-1-7-20(22)21-8-2-4-10-23(21)24/h1-4,7-10,17-19,24-25H,5-6,11-16H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： NOEZSUPSWLIUJZ-UHFFFAOYSA-N
• SMILES： O=C(CC1CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCC(C(=O)O)C1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclopentane-1-carboxylic acid

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclopentane-1-carboxylic acid

The compound with CAS No. 2172216-17-8, known as 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclopentane-1-carboxylic acid, is a highly specialized molecule with significant potential in the field of organic chemistry and drug discovery. This compound is characterized by its complex structure, which includes a cyclopentane ring system and a fluorenylmethoxycarbonyl (Fmoc) group, making it a valuable tool in peptide synthesis and related research areas.

The Fmoc group, represented by the {(9H-fluoren-9-yl)methoxycarbonyl} moiety, is a well-known protecting group in peptide chemistry. Its role in this compound is to temporarily block the amine functionality during synthesis, allowing for precise control over the assembly of peptide chains. Recent studies have highlighted the importance of such protecting groups in enabling efficient and scalable peptide synthesis, particularly in the context of developing complex bioactive molecules.

The cyclopentane ring system in this compound adds structural rigidity and stability, which are critical for maintaining the integrity of the molecule during synthesis and subsequent applications. This feature has been leveraged in recent research to explore the compound's potential as a building block for larger molecular frameworks, such as macrocycles or other bioactive agents.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of this compound. For instance, density functional theory (DFT) calculations have revealed that the Fmoc group significantly influences the electronic environment of the adjacent amino group, potentially affecting its reactivity in nucleophilic or electrophilic reactions. These findings underscore the importance of understanding the interplay between different functional groups in complex molecules.

In terms of applications, this compound has shown promise in peptide-based drug design. Its ability to serve as a versatile building block allows researchers to explore its potential in creating bioactive peptides with specific therapeutic targets. For example, studies have demonstrated that derivatives of this compound can exhibit potent inhibitory activity against certain enzymes, making them attractive candidates for drug development.

Furthermore, the integration of this compound into combinatorial chemistry libraries has enabled high-throughput screening for novel bioactive agents. This approach has been instrumental in identifying lead compounds with potential therapeutic applications, particularly in areas such as oncology and infectious diseases.

From an environmental standpoint, researchers have also investigated the biodegradability and ecological impact of this compound. Recent studies suggest that under certain conditions, it can undergo microbial degradation, reducing its persistence in natural environments. These findings are crucial for ensuring the sustainable use of such compounds in industrial and pharmaceutical applications.

In conclusion, 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}cyclopentane-1-carboxylic acid (CAS No. 2172216-17-8) represents a cutting-edge molecule with diverse applications in organic synthesis and drug discovery. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative chemical entities with therapeutic potential.